Cas no 2228738-37-0 (2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-2,2-difluoroacetic acid)

• Product Name: 2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-2,2-difluoroacetic acid
• CAS No: 2228738-37-0
• MF: C₁₃H₁₄F₃NO₄
• MW: 305.249774456024
• CID: 6167402
• PubChem ID: 165706916
• Update Time: 2025-11-04

2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-2,2-difluoroacetic acid
• EN300-1883560
• 2228738-37-0
• 2-(5-{[(tert-butoxy)carbonyl]amino}-2-fluorophenyl)-2,2-difluoroacetic acid

• Inchi： 1S/C13H14F3NO4/c1-12(2,3)21-11(20)17-7-4-5-9(14)8(6-7)13(15,16)10(18)19/h4-6H,1-3H3,(H,17,20)(H,18,19)
• InChI Key： MZOPNAXXDQVFSH-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1=C(C=CC(=C1)NC(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 305.08749241g/mol
• Monoisotopic Mass: 305.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-2,2-difluoroacetic acid

Introduction to 2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-2,2-difluoroacetic acid (CAS No. 2228738-37-0)

2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-2,2-difluoroacetic acid, identified by the CAS number 2228738-37-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its structural complexity and functional diversity, making it a valuable intermediate in the synthesis of biologically active agents. The presence of both fluoro and carbamate substituents in its molecular framework imparts unique physicochemical properties that are highly relevant to drug design and development.

The fluorine atoms incorporated into the molecule play a crucial role in modulating its pharmacokinetic behavior. Fluorinated aromatic compounds are well-documented for their ability to enhance metabolic stability, improve binding affinity to biological targets, and prolong half-life upon administration. In particular, the electron-withdrawing nature of fluorine atoms can significantly influence the reactivity and electronic distribution within the molecule, which is a key consideration in medicinal chemistry. Recent studies have highlighted the importance of fluorine substitution in optimizing drug-like properties, such as lipophilicity and solubility, which are critical for therapeutic efficacy.

The tert-butoxy carbamate group is another defining feature of this compound. This protective group is frequently employed in synthetic chemistry to mask reactive amine functionalities during multi-step syntheses. The tert-butoxy carbamate moiety not only prevents unwanted side reactions but also serves as a handle for subsequent functionalization when required. Its stability under various reaction conditions makes it an attractive choice for constructing complex molecular architectures. In drug discovery pipelines, such protective groups are indispensable for ensuring regioselectivity and minimizing interference from other reactive sites within the molecule.

The core structure of 2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-2,2-difluoroacetic acid consists of a fluoro-substituted phenyl ring linked to a difluoroacetic acid moiety. This combination of functional groups creates a molecule with potential applications in both small-molecule drug development and agrochemical research. The difluoroacetic acid component is particularly noteworthy, as it has been explored in various contexts for its bioactivity. For instance, difluoroacetic acids and their derivatives have shown promise as inhibitors of certain metabolic pathways, making them relevant in the treatment of metabolic disorders.

In recent years, there has been growing interest in leveraging computational methods to predict the biological activity of fluorinated compounds like CAS No. 2228738-37-0. Advanced computational techniques, including molecular docking and quantum mechanical calculations, have enabled researchers to gain insights into how these molecules interact with biological targets at the atomic level. Such studies have not only accelerated the discovery process but also provided a deeper understanding of structure-activity relationships (SARs). The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery, allowing for more targeted and efficient development strategies.

The pharmaceutical industry continues to explore novel synthetic routes to access complex molecules like 2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-2,2-difluoroacetic acid. Catalytic methods, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have emerged as powerful tools for constructing intricate molecular frameworks with high precision. These methods often offer improved yields and selectivity compared to traditional synthetic approaches, thereby reducing the environmental impact and cost associated with drug production.

Moreover, green chemistry principles have influenced modern synthetic methodologies used in the preparation of such compounds. Solvent-free reactions, microwave-assisted synthesis, and biocatalytic transformations are examples of sustainable approaches that minimize waste generation and energy consumption. The adoption of these practices aligns with global efforts to promote environmentally responsible chemical manufacturing processes.

The potential applications of CAS No. 2228738-37-0 extend beyond pharmaceuticals into other areas such as materials science and chemical biology. Fluorinated compounds are widely used in the development of advanced materials due to their unique electronic properties and thermal stability. Additionally, these molecules serve as valuable tools in biochemical research, where they are employed to probe enzyme mechanisms and study protein-ligand interactions.

In conclusion,2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-2,2-difluoroacetic acid (CAS No. 2228738-37-0) represents a fascinating example of how structural complexity can be harnessed to develop molecules with diverse applications. Its combination of functional groups makes it a versatile intermediate in synthetic chemistry, while its physicochemical properties position it as a promising candidate for further exploration in drug discovery and material science. As research continues to uncover new methodologies for molecular construction and characterization,CAS No 2228738-37-0 is likely to remain at the forefront of scientific inquiry.